molecular formula C11H11FN4O2 B8361501 5,6-diamino-3-(2-fluoro-benzyl)-1H-pyrimidine-2,4-dione CAS No. 639780-61-3

5,6-diamino-3-(2-fluoro-benzyl)-1H-pyrimidine-2,4-dione

Cat. No.: B8361501
CAS No.: 639780-61-3
M. Wt: 250.23 g/mol
InChI Key: MXAZAHMDWKYWOA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5,6-diamino-3-(2-fluoro-benzyl)-1H-pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C11H11FN4O2 and its molecular weight is 250.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

639780-61-3

Molecular Formula

C11H11FN4O2

Molecular Weight

250.23 g/mol

IUPAC Name

5,6-diamino-3-[(2-fluorophenyl)methyl]-1H-pyrimidine-2,4-dione

InChI

InChI=1S/C11H11FN4O2/c12-7-4-2-1-3-6(7)5-16-10(17)8(13)9(14)15-11(16)18/h1-4H,5,13-14H2,(H,15,18)

InChI Key

MXAZAHMDWKYWOA-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)CN2C(=O)C(=C(NC2=O)N)N)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 6-amino-3-(2-fluoro-benzyl)-5-nitroso-1H-pyrimidine-2,4-dione in water at 80° C. was treated with sodium hydrosulfite (5.94 g, 34.16 mmol). The reaction was stirred at 80° C. for 30 min. At this time, the reaction mixture was cooled to 0° C. for 10 min. The resulting solids were collected by filtration, rinsed with cold water and cold ether, and dried in vacuo to afford 5,6-diamino-3-(2-fluoro-benzyl)-1H-pyrimidine-2,4-dione (2.34 g, 96%); LRMS for C11H11FN4O2 (M+H)+ at m/z=251.
Name
6-amino-3-(2-fluoro-benzyl)-5-nitroso-1H-pyrimidine-2,4-dione
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
5.94 g
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.